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Compound of Interest

Compound Name: MK-0773

Cat. No.: B8082338

For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like MK-0773 is a critical component of laboratory safety and
environmental responsibility. Adherence to established protocols minimizes risks to personnel
and prevents the release of biologically active agents into the environment. This document
provides essential, step-by-step guidance for the safe handling and disposal of MK-0773, a
selective androgen receptor modulator (SARM).

Handling and Storage Precautions

Before disposal, it is imperative to handle and store MK-0773 correctly to maintain its integrity
and ensure safety.

Parameter Recommendation

Powder: -20°C for up to 3 years. In solvent:
Storage Temperature
-80°C for up to 1 year.

Solutions are unstable and should be prepared

Solutions

fresh.

Always wear appropriate PPE, including gloves,
Personal Protective Equipment (PPE) lab coat, and safety glasses, when handling MK-

0773.
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Step-by-Step Disposal Procedures

The following procedures are based on general best practices for the disposal of potent

pharmacological compounds. Always consult your institution's specific safety guidelines and
the official Safety Data Sheet (SDS) for MK-0773 before proceeding.

Initial Assessment: Determine the nature of the waste. Is it pure MK-0773 powder, a solution,
or contaminated labware (e.qg., vials, pipette tips, gloves)? Each type of waste may require a
slightly different disposal pathway.

Deactivation (if applicable and feasible): For solutions, chemical deactivation may be an
option. This process involves treating the compound with a chemical agent to render it
inactive. The specific deactivation method will depend on the solvent and the concentration
of MK-0773. Consult with your institution's environmental health and safety (EHS)
department for approved deactivation protocols.

Segregation and Collection:

o Solid Waste: Unused or expired MK-0773 powder should be collected in a clearly labeled,
sealed container designated for hazardous chemical waste.

o Liquid Waste: Solutions containing MK-0773 should be collected in a dedicated, sealed,
and properly labeled hazardous waste container. Do not mix with other chemical waste
streams unless explicitly permitted by your institution's EHS guidelines.

o Contaminated Labware: All disposable materials that have come into contact with MK-
0773, such as pipette tips, vials, and gloves, should be placed in a designated hazardous
waste container.

Labeling: All waste containers must be clearly and accurately labeled with the following
information:

o The words "Hazardous Waste"
o The full chemical name: MK-0773 (and any solvents present)

o The concentration and quantity of the waste
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o The date of accumulation

o The name of the principal investigator or laboratory contact

o Storage of Waste: Store hazardous waste containers in a designated, secure area away
from general laboratory traffic. This area should be well-ventilated and have secondary
containment to prevent spills.

» Final Disposal: Arrange for the pickup and disposal of the hazardous waste through your
institution's EHS department. They will ensure that the waste is transported to a licensed
hazardous waste disposal facility for incineration or other approved disposal methods. Under
no circumstances should MK-0773 or its solutions be disposed of down the drain or in
regular trash.

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of MK-0773.

‘Waste Generation & Segregation Handling & Storage

Contact Institutional
EHS Department

Click to download full resolution via product page
Caption: Workflow for the safe disposal of MK-0773 waste.

Disclaimer: This information is intended as a general guide. Researchers must always comply
with the specific regulations and procedures established by their institution and local
authorities. Consulting the official Safety Data Sheet (SDS) for MK-0773 is mandatory before
handling or disposing of this compound.

« To cite this document: BenchChem. [Proper Disposal of MK-0773: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8082338#mk-0773-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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